Cas no 2228423-51-4 (4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 2228423-51-4
• MF: C₁₃H₂₁N₃O₄S
• MW: 315.388541936874
• CID: 5796563
• PubChem ID: 165864405
• Update Time: 2025-05-26

4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid
• 2228423-51-4
• 4-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)butanoic acid
• EN300-1885814

• Inchi： 1S/C13H21N3O4S/c1-7-10(8(6-14)5-9(17)18)21-11(15-7)16-12(19)20-13(2,3)4/h8H,5-6,14H2,1-4H3,(H,17,18)(H,15,16,19)
• InChI Key： PECZETPIYSAJOA-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 315.12527733g/mol
• Monoisotopic Mass: 315.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 143Ų

Additional information on 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid

Comprehensive Overview of 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 2228423-51-4)

The compound 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 2228423-51-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of targeted therapies and enzyme inhibitors.

In recent years, the demand for customized synthetic intermediates like 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound’s Boc-protected amino group ensures stability during complex reactions, while the thiazole moiety contributes to its bioactivity. Such features align with current trends in AI-driven drug design, where computational models prioritize molecules with high binding affinity and low toxicity.

The synthesis of CAS No. 2228423-51-4 involves multi-step organic reactions, often leveraging solid-phase peptide synthesis (SPPS) or microwave-assisted chemistry to enhance yield and purity. Its applications extend to proteomics research, where it serves as a building block for peptide-based therapeutics. Notably, the compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of biocompatible polymers or drug-delivery systems—a hot topic in nanomedicine.

From an SEO perspective, users frequently search for terms like "Boc-protected thiazole derivatives", "amino acid-based drug intermediates", and "CAS 2228423-51-4 suppliers". These queries reflect the growing interest in high-purity biochemicals for R&D applications. Additionally, the compound’s relevance to cancer research and neurodegenerative disease studies positions it as a critical tool for modern laboratories. Its stability under physiological conditions further underscores its utility in in vivo assays.

Quality control for 4-amino-3-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)butanoic acid typically involves HPLC, NMR, and mass spectrometry to ensure compliance with industry standards. As regulatory frameworks for biopharmaceuticals tighten, suppliers must provide detailed certificates of analysis (CoA)—a key concern for buyers. The compound’s non-hazardous nature also simplifies logistics, making it accessible for global research collaborations.

In conclusion, CAS No. 2228423-51-4 exemplifies the intersection of organic chemistry and biomedical innovation. Its versatility in peptide engineering and compatibility with green chemistry principles cater to both academic and industrial needs. As the scientific community prioritizes sustainable synthesis and personalized therapeutics, this compound is poised to remain a cornerstone of cutting-edge research.